2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid

• IUPAC Name: 2-[5-(9H-fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid
• InChI: InChI=1S/C24H25NO5/c26-22(27)12-16-13-25(24(15-30-16)10-5-11-24)23(28)29-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
• InChI Key: ZNUSVGZJDXTDMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)COC(CN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)CC(=O)O
• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol
• CAS RN: 2260936-93-2

Description

This compound, also known by its CAS Number 2260936-93-2, is a complex organic molecule with a molecular weight of 407.47. It features a fluorene moiety, which is a polycyclic aromatic hydrocarbon, linked to a spirocyclic structure via a methoxy carbonyl group. The molecule also contains an acetic acid group.

Molecular Structure Analysis

The molecule’s structure is characterized by a fluorene moiety, a type of polycyclic aromatic hydrocarbon, linked to a spirocyclic structure via a methoxy carbonyl group. The spirocyclic structure contains an 8-oxa-5-azaspiro[3.5]nonane ring system. The molecule also features an acetic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 407.47.

Scientific Research Applications

Synthesis and Chemical Properties

• Spirocyclic compounds, including those related to 2-[5-(9H-Fluoren-9-ylmethoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid, have been synthesized and studied for their unique structural properties. For instance, the synthesis of spirocyclic oxetanes and their conversion into benzimidazoles demonstrates the potential of these compounds in creating complex chemical structures (Gurry, McArdle, & Aldabbagh, 2015).

Biological Activity and Pharmacological Potential

• Studies have focused on the synthesis of novel derivatives of spiroheterocyclic compounds, including azaspiro derivatives, for potential antimicrobial applications. For example, the synthesis of spirothiazolidinones and their testing for antimicrobial activities highlights the medicinal chemistry applications of these compounds (Al-Ahmadi & El-zohry, 1995).
• Adamantane derivatives related to azaspiro compounds have been synthesized and investigated for their cytotoxic and apoptotic effects, indicating potential applications in cancer research (Turk-Erbul et al., 2021).

Synthesis in Peptide Chemistry

• The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a key component of the compound , is widely used for the protection of hydroxy-groups in peptide synthesis. Its selective removal while keeping other sensitive groups intact demonstrates its utility in complex peptide synthesis processes (Gioeli & Chattopadhyaya, 1982).

Potential in Solid-Phase Synthesis

• The use of the fluoren-9-ylmethoxycarbonyl group in solid-phase synthesis for the creation of N-alkylhydroxamic acids showcases the adaptability of this functional group in various synthetic pathways. Such methodologies are crucial in the development of diverse chemical libraries for drug discovery (Mellor & Chan, 1997).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.